Cas no 2097946-25-1 (2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine)
2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- F1907-2063
- 2097946-25-1
- AKOS026707445
- 2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine
- 2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethanamine
- 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine
-
- Inchi: 1S/C9H13N5O/c1-2-15-9-8-13-12-7(3-4-10)14(8)6-5-11-9/h5-6H,2-4,10H2,1H3
- InChI Key: XZYBVUXNZJVQJO-UHFFFAOYSA-N
- SMILES: O(CC)C1C2=NN=C(CCN)N2C=CN=1
Computed Properties
- Exact Mass: 207.11201006g/mol
- Monoisotopic Mass: 207.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 78.3Ų
2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E180931-100mg |
2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E180931-500mg |
2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E180931-1g |
2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-2063-0.25g |
2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-2063-0.5g |
2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-2063-1g |
2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-2063-2.5g |
2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-2063-5g |
2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-2063-10g |
2-(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine |
2097946-25-1 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine
Comprehensive Overview of 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine (CAS No. 2097946-25-1)
The compound 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine, identified by its CAS No. 2097946-25-1, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the [1,2,4]triazolo[4,3-a]pyrazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of an ethoxy group and an amine moiety in its structure makes it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as neurodegenerative diseases, anxiety disorders, and chronic pain. Researchers have focused on triazolo-pyrazine derivatives due to their ability to modulate key receptors and enzymes in the body. The 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine structure, with its unique pharmacophore, has shown potential in preclinical studies as a ligand for G-protein-coupled receptors (GPCRs), which are critical in signal transduction and cellular responses.
One of the most frequently searched topics in the context of CAS No. 2097946-25-1 is its synthetic route and scalability. Organic chemists are particularly interested in optimizing the synthesis of this compound to ensure high yield and purity, which are essential for further pharmacological evaluation. The ethoxy substitution at the 8-position of the triazolo-pyrazine core is a key feature that influences the compound's lipophilicity and bioavailability, making it a subject of ongoing research in structure-activity relationship (SAR) studies.
Another area of interest is the toxicological profile of 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine. While preliminary data suggest a favorable safety profile, comprehensive in vitro and in vivo studies are required to assess its potential for clinical development. The compound's metabolic stability and drug-drug interaction potential are also critical factors being investigated, as these determine its suitability for long-term therapeutic use.
From an intellectual property perspective, CAS No. 2097946-25-1 has been the subject of several patent applications, highlighting its commercial viability. Pharmaceutical companies are exploring its applications in personalized medicine, particularly for patients with treatment-resistant conditions. The rise of AI-driven drug discovery platforms has further accelerated the identification of triazolo-pyrazine analogs, with 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine serving as a lead compound in several pipelines.
In conclusion, 2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine (CAS No. 2097946-25-1) represents a fascinating area of research at the intersection of medicinal chemistry and pharmacology. Its unique structural features and potential therapeutic applications make it a compound of significant interest to both academia and industry. As research progresses, this molecule may pave the way for innovative treatments addressing some of the most challenging medical conditions today.
2097946-25-1 (2-(8-Ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)